Laurolitsine

• Description: Norboldine is a natural product found in Litsea glutinosa, Neolitsea konishii, and other organisms with data available.
• CAS No.: 5890-18-6
• Product Name: Laurolitsine
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: 1,10-dimethoxy-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline-2,9-diol
• Standard InChI: InChI=1S/C18H19NO4/c1-22-15-8-11-10(7-13(15)20)5-12-16-9(3-4-19-12)6-14(21)18(23-2)17(11)16/h6-8,12,19-21H,3-5H2,1-2H3
• Standard InChIKey: KYVJVURXKAZJRK-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C=C2C[C@H]3C4=C(C2=C1)C(=C(C=C4CCN3)O)OC)O
• SMILES: COC1=C(C=C2CC3C4=C(C2=C1)C(=C(C=C4CCN3)O)OC)O
• Canonical SMILES: COC1=C(C=C2CC3C4=C(C2=C1)C(=C(C=C4CCN3)O)OC)O
• Boiling Point: 453.15°C (rough estimate)
• Melting Point: 138 - 140 °C
• Physical Description: Solid
• Synonyms: Norboldine; (S)-5,6,6a,7-Tetrahydro-1,10-dimethoxy-4H-dibenzo[de,g]quinoline-2,9-diol
• Reference: 1. Fuentes-Barros G, Castro-Saavedra S, Liberona L, Acevedo-Fuentes W, Tirapegui C, Mattar C, Cassels BK. Variation of the alkaloid content of Peumus boldus (boldo). Fitoterapia. 2018 Jun;127:179-185. doi: 10.1016/j.fitote.2018.02.020. Epub 2018 Feb 14. PMID: 29454020. 2. Chiou CM, Lin CT, Huang WJ, Chang YM, Ho YJ, Su MJ, Lee SS. Semisynthesis and myocardial activity of thaliporphine N-homologues. J Nat Prod. 2013 Mar 22;76(3):405-12. doi: 10.1021/np3007765. Epub 2013 Jan 10. PMID: 23305495. 3. Teng CM, Hsueh CM, Chang YL, Ko FN, Lee SS, Liu KC. Antiplatelet effects of some aporphine and phenanthrene alkaloids in rabbits and man. J Pharm Pharmacol. 1997 Jul;49(7):706-11. doi: 10.1111/j.2042-7158.1997.tb06096.x. PMID: 9255715.
• PubChem Compound: 628557
• Last Modified: Aug 15 2023